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molecular formula C5H4N4OS B131520 6-Thioxanthine CAS No. 2002-59-7

6-Thioxanthine

Cat. No. B131520
CAS RN: 2002-59-7
M. Wt: 168.18 g/mol
InChI Key: RJOXFJDOUQJOMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06025361

Procedure details

6.59 g (19 mM) of xanthine and 5.07 g (22.8 mM) of phosphorus pentasulfide were heated under reflux in 102 ml of pyridine for 3 days. At 0° C., 25.1 ml of 2N NaOH were added. The solid was filtered off and washed with pyridine. The solvents were evaporated in vacuo, the residue suspended in water, collected, redissolved in 100 ml of 1N NaOH and 50 ml of isopropanol, treated twice with 0.3 g of charcoal, filtered and neutralized with 5N HCl to pH 7. The isopropanol was removed in vacuo and the solid collected, washed and dried to give 6.80 g (98.7%) of 6-thioxanthine, mp 188-9° C.
Name
xanthine
Quantity
6.59 g
Type
reactant
Reaction Step One
Name
phosphorus pentasulfide
Quantity
5.07 g
Type
reactant
Reaction Step One
Name
NaOH
Quantity
25.1 mL
Type
reactant
Reaction Step Two
Name
pyridine
Quantity
102 mL
Type
solvent
Reaction Step Three
Name
6-thioxanthine
Yield
98.7%

Identifiers

REACTION_CXSMILES
[NH:1]1[C:10](=O)[C:9]2[NH:8][CH:7]=[N:6][C:5]=2[NH:4][C:2]1=[O:3].P12(SP3(SP(SP(S3)(S1)=S)(=S)S2)=S)=[S:13].[OH-].[Na+]>N1C=CC=CC=1>[NH:1]1[C:10](=[S:13])[C:9]2[NH:8][CH:7]=[N:6][C:5]=2[NH:4][C:2]1=[O:3] |f:2.3|

Inputs

Step One
Name
xanthine
Quantity
6.59 g
Type
reactant
Smiles
N1C(=O)NC=2N=CNC2C1=O
Name
phosphorus pentasulfide
Quantity
5.07 g
Type
reactant
Smiles
P12(=S)SP3(=S)SP(=S)(S1)SP(=S)(S2)S3
Step Two
Name
NaOH
Quantity
25.1 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
pyridine
Quantity
102 mL
Type
solvent
Smiles
N1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The solid was filtered off
WASH
Type
WASH
Details
washed with pyridine
CUSTOM
Type
CUSTOM
Details
The solvents were evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
collected
DISSOLUTION
Type
DISSOLUTION
Details
redissolved in 100 ml of 1N NaOH
ADDITION
Type
ADDITION
Details
50 ml of isopropanol, treated twice with 0.3 g of charcoal
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The isopropanol was removed in vacuo
CUSTOM
Type
CUSTOM
Details
the solid collected
WASH
Type
WASH
Details
washed
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
6-thioxanthine
Type
product
Smiles
N1C(=O)NC=2N=CNC2C1=S
Measurements
Type Value Analysis
AMOUNT: MASS 6.8 g
YIELD: PERCENTYIELD 98.7%
YIELD: CALCULATEDPERCENTYIELD 354.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.